1-(3-fluorobenzoyl)-N-(1-phenylethyl)prolinamide

• IUPAC Name: 1-(3-fluorobenzoyl)-N-(1-phenylethyl)pyrrolidine-2-carboxamide
• InChI: InChI=1S/C20H21FN2O2/c1-14(15-7-3-2-4-8-15)22-19(24)18-11-6-12-23(18)20(25)16-9-5-10-17(21)13-16/h2-5,7-10,13-14,18H,6,11-12H2,1H3,(H,22,24)
• InChI Key: BEAXIIWXQABBPO-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)C2CCCN2C(=O)C3=CC(=CC=C3)F
• Molecular Formula: C20H21FN2O2
• Molecular Weight: 340.4 g/mol

Description

1-(3-fluorobenzoyl)-N-(1-phenylethyl)prolinamide, also known as FPPP, is a chemical compound that belongs to the family of prolinamides. It is a synthetic compound that is commonly used in scientific research due to its unique properties. FPPP is known to have various biochemical and physiological effects, making it a useful tool for researchers to study different aspects of human physiology and biochemistry.

Mechanism of Action

1-(3-fluorobenzoyl)-N-(1-phenylethyl)prolinamide acts as a dopamine receptor agonist, which means that it binds to dopamine receptors and activates them. This leads to an increase in dopamine release in the brain, resulting in various biochemical and physiological effects. 1-(3-fluorobenzoyl)-N-(1-phenylethyl)prolinamide also acts as a stimulant and has similar effects to amphetamines, such as increased alertness, concentration, and energy.
Biochemical and Physiological Effects
1-(3-fluorobenzoyl)-N-(1-phenylethyl)prolinamide has various biochemical and physiological effects on the human body. It increases the release of dopamine in the brain, which leads to an increase in energy, alertness, and concentration. 1-(3-fluorobenzoyl)-N-(1-phenylethyl)prolinamide also increases the release of norepinephrine and serotonin, which are neurotransmitters that are involved in mood regulation. In addition, 1-(3-fluorobenzoyl)-N-(1-phenylethyl)prolinamide has been shown to have analgesic effects, meaning that it can reduce pain perception.

Advantages and Limitations for Lab Experiments

1-(3-fluorobenzoyl)-N-(1-phenylethyl)prolinamide has several advantages as a tool for scientific research. It is a potent and selective dopamine receptor agonist, making it useful for studying the effects of dopamine on the human body. 1-(3-fluorobenzoyl)-N-(1-phenylethyl)prolinamide is also relatively easy to synthesize and purify, making it readily available for use in experiments. However, 1-(3-fluorobenzoyl)-N-(1-phenylethyl)prolinamide has several limitations as well. It is a synthetic compound that does not occur naturally in the human body, which may limit its applicability to certain research questions. In addition, 1-(3-fluorobenzoyl)-N-(1-phenylethyl)prolinamide has been shown to have toxic effects on certain cells, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 1-(3-fluorobenzoyl)-N-(1-phenylethyl)prolinamide. One area of research is the development of new compounds that are similar to 1-(3-fluorobenzoyl)-N-(1-phenylethyl)prolinamide but have improved properties, such as increased potency or reduced toxicity. Another area of research is the study of the effects of 1-(3-fluorobenzoyl)-N-(1-phenylethyl)prolinamide on different receptors and neurotransmitters in the human body. Finally, research on the potential therapeutic uses of 1-(3-fluorobenzoyl)-N-(1-phenylethyl)prolinamide, such as its use as an analgesic or as a treatment for certain neurological disorders, is an important area of future research.
Conclusion
1-(3-fluorobenzoyl)-N-(1-phenylethyl)prolinamide is a synthetic compound that is commonly used in scientific research. It has various biochemical and physiological effects on the human body, making it a useful tool for studying different aspects of human physiology and biochemistry. 1-(3-fluorobenzoyl)-N-(1-phenylethyl)prolinamide has several advantages as a tool for scientific research, but also has several limitations. Future research on 1-(3-fluorobenzoyl)-N-(1-phenylethyl)prolinamide should focus on the development of new compounds, the study of its effects on different receptors and neurotransmitters, and the potential therapeutic uses of 1-(3-fluorobenzoyl)-N-(1-phenylethyl)prolinamide.

Synthesis Methods

1-(3-fluorobenzoyl)-N-(1-phenylethyl)prolinamide can be synthesized using various methods, including the reaction of 3-fluorobenzoyl chloride with N-(1-phenylethyl)prolinamide in the presence of a base, such as triethylamine. The reaction takes place at room temperature and results in the formation of 1-(3-fluorobenzoyl)-N-(1-phenylethyl)prolinamide. The purity of 1-(3-fluorobenzoyl)-N-(1-phenylethyl)prolinamide can be increased using different purification techniques, such as recrystallization or column chromatography.

Scientific Research Applications

1-(3-fluorobenzoyl)-N-(1-phenylethyl)prolinamide is commonly used in scientific research to study different aspects of human physiology and biochemistry. It is used as a tool to investigate the role of different receptors, such as dopamine receptors, in the human body. 1-(3-fluorobenzoyl)-N-(1-phenylethyl)prolinamide is also used to study the effects of different drugs on the human body, such as the effects of amphetamines on dopamine receptors. In addition, 1-(3-fluorobenzoyl)-N-(1-phenylethyl)prolinamide is used to study the effects of different compounds on the central nervous system, such as the effects of neurotoxins on the brain.